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Compound of Interest

4-(4-dihexadecylamino-styryl)-N-

Compound Name:
methylpyridinium iodide

Cat. No.: B045646

For Researchers, Scientists, and Drug Development Professionals

Introduction

DiA (4-(4-(Dihexadecylamino)styryl)-N-methylpyridinium iodide) is a lipophilic carbocyanine dye
widely used for fluorescently labeling the plasma membranes of living and fixed cells. Its
mechanism of action involves the insertion of its hydrophobic tails into the lipid bilayer, leading
to strong fluorescence upon incorporation into the membrane environment. DiA is a valuable
tool for a variety of applications, including cell tracking, cell-cell fusion assays, lipid raft
analysis, and fluorescence recovery after photobleaching (FRAP) studies. These application
notes provide detailed protocols and guidelines for the effective use of DiA in cell culture.
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Property Value

4-(4-(Dihexadecylamino)styryl)-N-

Full Name
methylpyridinium iodide
Molecular Formula CasH79IN2
Molecular Weight 787.04 g/mol
Appearance Red solid
Solubility Soluble in DMSO and ethanol
Excitation Maximum ~491 nm
Emission Maximum ~613 nm[1]

Mechanism of Action

DiAis a lipophilic molecule that readily inserts into the plasma membrane of cells. The dye
consists of a hydrophilic head group and two long hydrophobic alkyl chains. This amphipathic
nature drives its partitioning into the lipid bilayer, where it becomes brightly fluorescent. The
dye diffuses laterally within the membrane, allowing for uniform labeling of the entire cell
surface.
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Start: Adherent cells cultured on coverslips

Wash cells with warm PBS or serum-free medium

!

Prepare DiA working solution (1-10 pM) in serum-free medium

!

Incubate cells with DiA solution for 2-20 min at 37°C

!

Wash cells 2-3 times with warm PBS or complete medium

Image cells using fluorescence microscopy
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Start: Suspension cells in culture

Pellet cells by centrifugation

!

Wash cells with warm PBS or serum-free medium

!

Resuspend cells in DiA working solution (1-10 uM)

!

Incubate cells for 2-20 min at 37°C

!

Pellet cells by centrifugation

!

Wash cells 2-3 times with warm PBS or complete medium

!

Resuspend cells in fresh medium for analysis

Analyze cells (e.g., flow cytometry, microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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